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Compound of Interest

2,3-Difluoro-4-methylbenzyl
Compound Name:
bromide

Cat. No.: B1304718

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
2,3-Difluoro-4-methylbenzyl bromide (CAS No: 261763-43-3). Adherence to these
procedures is critical to ensure personal safety and environmental compliance. This chemical is
classified as a hazardous substance, and its handling and disposal require strict observance of
established safety protocols.

I. Health and Safety Information

2,3-Difluoro-4-methylbenzyl bromide is a corrosive compound that can cause severe skin
burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[2][3][4]
Inhalation of its vapors or dust can be harmful. Therefore, all handling and disposal procedures
must be conducted in a well-ventilated area, preferably within a chemical fume hood.[5][6]
Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, a face shield, and a lab coat, must be worn at all times.[2][3][7]

In case of exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing. Seek immediate medical attention.[5][8]
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o Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1][5] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.

 Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek immediate medical attention.[4][5]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][3] Seek immediate

medical attention.

Il. Quantitative Data

The following table summarizes the key physical and chemical properties of 2,3-Difluoro-4-

methylbenzyl bromide:

Property Value Reference
CAS Number 261763-43-3 [1]
Molecular Formula CsH7BrF2 [1]
Molecular Weight 221.05 g/mol [1]

Boiling Point 78°C at 1 Torr [1]
Appearance Not specified in search results

Bases, Alcohols, Amines,
Incompatible Materials Metals, Strong oxidizing

agents

[5]16]

lll. Proper Disposal Protocol

The disposal of 2,3-Difluoro-4-methylbenzyl bromide must be managed as hazardous waste.

All disposal actions must comply with local, regional, and national environmental regulations.[1]

[5117]

Step 1: Waste Collection and Storage
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e Collect waste 2,3-Difluoro-4-methylbenzyl bromide and any contaminated materials (e.g.,
paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste
container.

e The container should be made of a material compatible with the chemical.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[5][6]

Step 2: Treatment and Neutralization (if applicable and permitted)

Consult with your institution's Environmental Health and Safety (EHS) department before
attempting any neutralization.

For small spills, it may be possible to neutralize the compound. A suggested method for
similar chemicals involves treatment with a solution of soda ash or sodium bicarbonate.[8]
However, this should only be performed by trained personnel with appropriate safety
measures in place.

Step 3: Disposal through a Licensed Waste Management Facility

The primary and recommended method of disposal is through a licensed and approved
hazardous waste disposal facility.[5][7]

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Do not pour 2,3-Difluoro-4-methylbenzyl bromide down the drain or dispose of it with
regular laboratory trash.[6]

Step 4: Decontamination of Empty Containers

o Empty containers that held 2,3-Difluoro-4-methylbenzyl bromide must also be treated as
hazardous waste unless properly decontaminated.

¢ A suggested method for decontaminating containers of similar chemicals is to rinse them
with a 5% aqueous sodium hydroxide or soda ash solution, followed by water.[8]
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o After decontamination, the rinsate should be collected and disposed of as hazardous waste.
Observe all label safeguards until the container is thoroughly cleaned and destroyed.[8]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,3-
Difluoro-4-methylbenzyl bromide.
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Proper Disposal Workflow for 2,3-Difluoro-4-methylbenzyl bromide

Initial Handling

Generation of 2,3-Difluoro-4-
methylbenzyl bromide waste

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles
- Face shield
- Lab coat

Waste Segregation & Storage

Collect waste in a designated,
labeled, and sealed container

Store in a cool, dry,
well-ventilated area

Disposal Path

Consult EHS for approved
neutralization protocol

Arrange for pickup by a licensed
hazardous waste disposal facility

Is neutralization
permissible and feasible?

Decontaminate empty containers
and manage rinsate as
hazardous waste

Keep away from incompatible
materials (bases, alcohols,
amines, metals)

Click to download full resolution via product page

Caption: Disposal workflow for 2,3-Difluoro-4-methylbenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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